Cas no 70627-18-8 (4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde)

4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde structure
70627-18-8 structure
Product Name:4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
CAS No:70627-18-8
MF:C15H11F3O2
MW:280.241854906082
MDL:MFCD03422467
CID:877378
PubChem ID:1473052
Update Time:2025-04-19

4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-((3-(Trifluoromethyl)benzyl)oxy)benzaldehyde
    • benzaldehyde, 4-[[3-(trifluoromethyl)phenyl]methoxy]-
    • 4-{[3-(TRIFLUOROMETHYL)BENZYL]OXY}BENZALDEHYDE
    • 4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
    • CS-0455103
    • 2X-0306
    • SCHEMBL12517068
    • 4-([3-(Trifluoromethyl)benzyl]oxy)benzaldehyde
    • 4-([3-(trifluoromethyl)benzyl]oxy)benzenecarbaldehyde, AldrichCPR
    • MFCD03422467
    • AKOS000308786
    • 4-[[3-(trifluoromethyl)phenyl]methoxy]benzaldehyde
    • 70627-18-8
    • 4-(3-Trifluoromethyl-benzyloxy)-benzaldehyde
    • DTXSID00363021
    • ALBB-001326
    • BBL017244
    • STK442558
    • MDL: MFCD03422467
    • Inchi: 1S/C15H11F3O2/c16-15(17,18)13-3-1-2-12(8-13)10-20-14-6-4-11(9-19)5-7-14/h1-9H,10H2
    • InChI Key: HKIMSLVODPOIOC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)COC1C=CC(C=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 280.07113
  • Monoisotopic Mass: 280.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.277
  • Boiling Point: 360.8°C at 760 mmHg
  • Flash Point: 166.2°C
  • Refractive Index: 1.543
  • PSA: 26.3
  • LogP: 4.09690
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde Security Information

4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde Pricemore >>

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